Cas no 5094-23-5 ( )

• Product Name: &nbsp
• CAS No: 5094-23-5
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 934529
• PubChem ID: 54601166
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 16α,17α-Isopropylidendioxy-pregna-1.4-dien-3.20-dion
• NSC28281
• 5094-23-5
• SCHEMBL11389524
• NSC-28281
•  

• Inchi： 1S/C24H32O4/c1-14(25)24-20(27-21(2,3)28-24)13-19-17-7-6-15-12-16(26)8-10-22(15,4)18(17)9-11-23(19,24)5/h8,10,12,17-20H,6-7,9,11,13H2,1-5H3/t17-,18+,19+,20-,22+,23+,24-/m1/s1
• InChI Key： IOWFRTLFVZLMAW-WTBIUSKOSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

• Exact Mass: 384.23016
• Monoisotopic Mass: 384.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.18
• Boiling Point: 503.4°C at 760 mmHg
• Flash Point: 217.4°C
• Refractive Index: 1.567
• PSA: 52.6
• LogP: 4.38350